1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine

• IUPAC Name: 1-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-4-phenylbutan-1-one
• InChI: InChI=1S/C22H28N2O5S/c1-28-20-12-11-19(17-21(20)29-2)30(26,27)24-15-13-23(14-16-24)22(25)10-6-9-18-7-4-3-5-8-18/h3-5,7-8,11-12,17H,6,9-10,13-16H2,1-2H3
• InChI Key: RAIFDWASPPAFDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CCCC3=CC=CC=C3)OC
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine, also known as DSP-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. DSP-4 is a selective neurotoxin that targets noradrenergic neurons, which are involved in a wide range of physiological and behavioral functions. In

Mechanism of Action

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine is a selective neurotoxin that targets noradrenergic neurons by binding to the norepinephrine transporter (NET) on the presynaptic membrane. Once inside the neuron, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine is metabolized to form a reactive metabolite that binds irreversibly to the vesicular monoamine transporter (VMAT) on the synaptic vesicles. This results in the depletion of norepinephrine from the synaptic vesicles and the subsequent degeneration of noradrenergic neurons.
Biochemical and Physiological Effects
The depletion of norepinephrine caused by 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has been shown to have a wide range of biochemical and physiological effects. For example, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has been shown to impair learning and memory, increase anxiety-like behavior, and reduce locomotor activity in rodents. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has also been shown to cause a decrease in heart rate and blood pressure, as well as a decrease in body temperature.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine in lab experiments is its selectivity for noradrenergic neurons. This allows researchers to specifically target these neurons and study their function in various physiological and behavioral processes. However, one of the limitations of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine is its potential to cause non-specific effects, such as inflammation and oxidative stress, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine. One area of research is to investigate the role of noradrenergic neurons in addiction and substance abuse. Another area of research is to explore the potential therapeutic applications of 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine in the treatment of conditions such as anxiety disorders and depression. Additionally, future research could focus on developing new neurotoxins that target other neurotransmitter systems, such as the dopamine and serotonin systems, to further understand their role in various physiological and behavioral processes.
Conclusion
In conclusion, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. Its selective neurotoxicity for noradrenergic neurons has allowed researchers to investigate the role of these neurons in various physiological and behavioral processes. Although there are limitations to using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine in lab experiments, its potential applications in future research are promising.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has been widely used in scientific research to study the role of noradrenergic neurons in various physiological and behavioral processes. For example, 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has been used to investigate the role of noradrenergic neurons in learning and memory, anxiety, depression, and addiction. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(4-phenylbutanoyl)piperazine has also been used to study the effects of noradrenergic denervation on cardiovascular function and thermoregulation.